N-cyclopropyl-6-hydrazinyl-N-methylpyridine-3-sulfonamide
Overview
Description
N-cyclopropyl-6-hydrazinyl-N-methylpyridine-3-sulfonamide (NCP-HMP-S) is a novel small molecule that has been developed for use in scientific research applications. NCP-HMP-S is a highly selective, high affinity ligand for the nicotinic acetylcholine receptor (nAChR). It has been used in a wide range of studies, including those related to the structure and function of the nAChR, as well as in drug development and drug delivery.
Scientific Research Applications
N-cyclopropyl-6-hydrazinyl-N-methylpyridine-3-sulfonamide has been used in a variety of scientific research applications, including studies of the structure and function of the nAChR, drug development, and drug delivery. It has also been used in studies of neurological disorders, such as Alzheimer’s disease, Parkinson’s disease, and schizophrenia. N-cyclopropyl-6-hydrazinyl-N-methylpyridine-3-sulfonamide has also been used in studies of the effect of nicotine on the brain, as well as in studies of the effects of nicotine on the cardiovascular system.
Mechanism of Action
N-cyclopropyl-6-hydrazinyl-N-methylpyridine-3-sulfonamide binds to the nAChR with high affinity and selectivity. The binding of N-cyclopropyl-6-hydrazinyl-N-methylpyridine-3-sulfonamide to the nAChR results in the opening of the ion channel, leading to an influx of calcium ions into the neuron. This influx of calcium ions triggers the release of neurotransmitters, such as acetylcholine and dopamine, which are involved in various physiological processes, such as learning, memory, and motor control.
Biochemical and Physiological Effects
N-cyclopropyl-6-hydrazinyl-N-methylpyridine-3-sulfonamide has been shown to have a variety of biochemical and physiological effects. It has been shown to modulate the activity of the nAChR, resulting in an increase in the release of acetylcholine and dopamine. It has also been shown to modulate the activity of other neurotransmitters, such as serotonin and noradrenaline. Additionally, N-cyclopropyl-6-hydrazinyl-N-methylpyridine-3-sulfonamide has been shown to modulate the activity of various enzymes, such as acetylcholinesterase and monoamine oxidase, which are involved in the metabolism of neurotransmitters.
Advantages and Limitations for Lab Experiments
N-cyclopropyl-6-hydrazinyl-N-methylpyridine-3-sulfonamide has several advantages for use in laboratory experiments. It is highly selective and has a high affinity for the nAChR, making it an ideal ligand for studies of the structure and function of the nAChR. Additionally, it has been shown to modulate the activity of various neurotransmitters and enzymes, making it a useful tool for studying the effects of nicotine on the brain and the cardiovascular system. However, there are some limitations to using N-cyclopropyl-6-hydrazinyl-N-methylpyridine-3-sulfonamide in laboratory experiments. It is not a natural ligand for the nAChR, and it has not been tested in vivo, making it difficult to assess its potential toxicity.
Future Directions
N-cyclopropyl-6-hydrazinyl-N-methylpyridine-3-sulfonamide has potential applications in a wide range of scientific research areas. It could be used to study the structure and function of the nAChR in greater detail, as well as to develop novel drugs that target the nAChR. It could also be used to study the effects of nicotine on the brain and the cardiovascular system. Additionally, N-cyclopropyl-6-hydrazinyl-N-methylpyridine-3-sulfonamide could be used to develop novel drug delivery systems that are targeted to the nAChR. Finally, N-cyclopropyl-6-hydrazinyl-N-methylpyridine-3-sulfonamide could be used to study the effects of various drugs on the nAChR, as well as to develop novel drugs that target the nAChR.
Synthesis Methods
N-cyclopropyl-6-hydrazinyl-N-methylpyridine-3-sulfonamide is synthesized using a two-step process. The first step involves the condensation reaction of cyclopropylhydrazine with 3-methylpyridine-3-sulfonamide to form N-cyclopropyl-6-hydrazinyl-N-methylpyridine-3-sulfonamide. The second step involves the reaction of N-cyclopropyl-6-hydrazinyl-N-methylpyridine-3-sulfonamide with a base, such as potassium hydroxide, to form the final product.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for N-cyclopropyl-6-hydrazinyl-N-methylpyridine-3-sulfonamide involves the reaction of N-methyl-3-pyridinesulfonamide with cyclopropylhydrazine in the presence of a suitable reagent.", "Starting Materials": [ "N-methyl-3-pyridinesulfonamide", "cyclopropylhydrazine", "suitable reagent" ], "Reaction": [ "Add N-methyl-3-pyridinesulfonamide to a reaction vessel", "Add cyclopropylhydrazine to the reaction vessel", "Add a suitable reagent to the reaction mixture", "Heat the reaction mixture to a suitable temperature and stir for a suitable time", "Cool the reaction mixture and filter the resulting solid", "Wash the solid with a suitable solvent and dry to obtain N-cyclopropyl-6-hydrazinyl-N-methylpyridine-3-sulfonamide" ] } | |
CAS RN |
1094857-26-7 |
Product Name |
N-cyclopropyl-6-hydrazinyl-N-methylpyridine-3-sulfonamide |
Molecular Formula |
C9H14N4O2S |
Molecular Weight |
242.3 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
